Cas no 1521960-84-8 (3-Pyridinamine, N-cyclopentyl-6-methyl-)

• Product Name: 3-Pyridinamine, N-cyclopentyl-6-methyl-
• CAS No: 1521960-84-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5170894
• Update Time: 2025-05-21

3-Pyridinamine, N-cyclopentyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-cyclopentyl-6-methyl-

• Inchi： 1S/C11H16N2/c1-9-6-7-11(8-12-9)13-10-4-2-3-5-10/h6-8,10,13H,2-5H2,1H3
• InChI Key： HMVHNZSKRPDWIE-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NC1CCCC1

Additional information on 3-Pyridinamine, N-cyclopentyl-6-methyl-

3-Pyridinamine, N-cyclopentyl-6-methyl-

The compound with CAS No. 1521960-84-8, commonly referred to as 3-Pyridinamine, N-cyclopentyl-6-methyl-, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridinamines, which are derivatives of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The N-cyclopentyl and 6-methyl substituents on the pyridine ring impart unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridinamines in medicinal chemistry due to their ability to act as ligands in metalloenzyme inhibitors and their potential as anticancer agents. The N-cyclopentyl group in this compound provides a bulky yet flexible structure, which can enhance its binding affinity to specific biological targets. Additionally, the 6-methyl substituent contributes to the molecule's stability and solubility, making it more suitable for pharmacological applications.

The synthesis of 3-Pyridinamine, N-cyclopentyl-6-methyl- involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. One common approach is the nucleophilic substitution reaction of a methylpyridine derivative with an amine group, followed by cyclization to form the pyridinamine structure. The introduction of the cyclopentyl group is often achieved through reductive amination or other coupling reactions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in catalysis, where its nitrogen-containing heterocyclic structure can act as a Lewis base or coordinate with metal ions to form active catalysts for various organic transformations. Recent research has also explored its use in polymer chemistry, where it serves as a monomer for synthesizing functional polymers with tailored properties.

One of the most exciting developments involving 3-Pyridinamine, N-cyclopentyl-6-methyl- is its role in drug discovery. Researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases and cancer. For instance, studies have demonstrated that this compound can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer progression.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in optoelectronic materials. Its ability to absorb light in the visible spectrum and emit fluorescence has led to its exploration in sensors and light-emitting devices (LEDs). Recent advancements in materials science have leveraged these properties to develop more efficient and cost-effective optoelectronic materials.

In conclusion, 3-Pyridinamine, N-cyclopentyl-6-methyl- (CAS No. 1521960-84-8) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an invaluable tool in organic synthesis, catalysis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.